Cas no 1391053-30-7 (3,5,6-Trichloro-8-quinolinecarboxylic Acid)

3,5,6-Trichloro-8-quinolinecarboxylic acid is a halogenated quinoline derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring three chlorine substituents and a carboxylic acid group, enhances reactivity and selectivity in chemical transformations. The compound is valued for its utility in constructing complex heterocyclic frameworks, particularly in medicinal chemistry research. Its high purity and stability make it suitable for precise synthetic applications. The presence of multiple halogens also facilitates further functionalization, enabling diverse derivatization pathways. Proper handling is required due to its potential reactivity under certain conditions. This compound is typically supplied with analytical data to ensure consistency in research and industrial applications.

3,5,6-Trichloro-8-quinolinecarboxylic Acid structure

1391053-30-7 structure

Product Name:3,5,6-Trichloro-8-quinolinecarboxylic Acid

CAS No:1391053-30-7

MF:C₁₀H₄Cl₃NO₂

MW:276.503259658813

CID:1061457

PubChem ID:71752715

Update Time:2025-06-09

3,5,6-Trichloro-8-quinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3,5,6-Trichloro-8-quinolinecarboxylic Acid
- 3,5,6-Trichloroquinoline-8-carboxylic Acid;
- DB-261931
- 3,5,6-Trichloroquinoline-8-carboxylic Acid
- 1391053-30-7
- Inchi： 1S/C10H4Cl3NO2/c11-4-1-5-8(13)7(12)2-6(10(15)16)9(5)14-3-4/h1-3H,(H,15,16)
- InChI Key： HGMQKAMHFFQHQY-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(=O)O)C2C1=CC(=CN=2)Cl)Cl

Computed Properties

Exact Mass: 274.930761g/mol
Monoisotopic Mass: 274.930761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Melting Point: 232-234°C
Boiling Point: 440.7±40.0 °C at 760 mmHg
Flash Point: 220.3±27.3 °C
Solubility: Acetone (Slightly), DMSO (Slightly, Heated, Sonicated)
Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,5,6-Trichloro-8-quinolinecarboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator

3,5,6-Trichloro-8-quinolinecarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T774285-5mg	3,5,6-Trichloro-8-quinolinecarboxylic Acid	1391053-30-7		5mg	$ 184.00	2023-09-05
TRC	T774285-50mg	3,5,6-Trichloro-8-quinolinecarboxylic Acid	1391053-30-7		50mg	$ 1453.00	2023-09-05